(1-Chloro-3-ethylpent-1-en-1-yl)benzene

• CAS No.: 90137-69-2
• Molecular Formula: C13H17Cl
• Molecular Weight: 208.72 g/mol
• IUPAC Name: (1-chloro-3-ethylpent-1-enyl)benzene
• InChI: InChI=1S/C13H17Cl/c1-3-11(4-2)10-13(14)12-8-6-5-7-9-12/h5-11H,3-4H2,1-2H3
• InChI Key: HKNSFJNFAFUVAC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C=C(C1=CC=CC=C1)Cl

Description

“(1-Chloro-3-ethylpent-1-en-1-yl)benzene” is a chlorinated aromatic compound featuring a benzene ring substituted with a 3-ethylpent-1-en-1-yl chain and a chlorine atom at the 1-position. The compound’s structure combines aromaticity with an unsaturated aliphatic chain, conferring unique physicochemical properties.

Comparison with Similar Compounds

Structural and Electronic Differences

• Aliphatic Chain : The ethylpentenyl chain in the target compound contrasts with the benzyl group in 1-benzyl-3-chlorobenzene . The unsaturated bond (en-1-yl) increases reactivity toward electrophilic addition compared to fully aromatic or saturated analogs.

Computational Similarity Assessment

• Molecular Fingerprints : Using Tanimoto or Dice similarity metrics , the target compound’s fingerprint would differ significantly from saturated analogs (e.g., 1-ethyl-2-methylbenzene ) due to the unsaturated bond and chlorine.
• Activity Cliffs: Despite structural similarities, minor modifications (e.g., replacing chlorine with methyl) could lead to drastic activity changes, a phenomenon noted in ligand-based screening .

Research Findings and Implications

• Synthetic Feasibility : The compound’s synthesis likely parallels routes for chlorostyrene derivatives, involving Friedel-Crafts alkylation followed by chlorination.
• Environmental Impact : Chlorinated aromatics often exhibit persistence; the ethylpentenyl chain may alter biodegradation kinetics compared to simpler chlorobenzenes .
• Thermodynamic Properties : Estimated using group contribution methods (e.g., Joback), the compound’s boiling point and solubility are expected to exceed those of 1-chloro-3-methylbenzene due to higher molecular weight and chain length .